Cas no 2137590-33-9 (4-Chloro-6-(1-ethoxyethenyl)-2-(trifluoromethyl)pyrimidine)

• Product Name: 4-Chloro-6-(1-ethoxyethenyl)-2-(trifluoromethyl)pyrimidine
• CAS No: 2137590-33-9
• MF: C₉H₈ClF₃N₂O
• MW: 252.620831489563
• CID: 6254368
• PubChem ID: 165464584
• Update Time: 2025-06-08

4-Chloro-6-(1-ethoxyethenyl)-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(1-ethoxyethenyl)-2-(trifluoromethyl)pyrimidine
• 2137590-33-9
• EN300-803531
• 4-Chloro-6-(1-ethoxyethenyl)-2-(trifluoromethyl)pyrimidine

• Inchi： 1S/C9H8ClF3N2O/c1-3-16-5(2)6-4-7(10)15-8(14-6)9(11,12)13/h4H,2-3H2,1H3
• InChI Key： WGIYOLABGVFNMK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=C)OCC)=NC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 252.0277251g/mol
• Monoisotopic Mass: 252.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35Ų

Additional information on 4-Chloro-6-(1-ethoxyethenyl)-2-(trifluoromethyl)pyrimidine

Comprehensive Overview of 4-Chloro-6-(1-ethoxyethenyl)-2-(trifluoromethyl)pyrimidine (CAS No. 2137590-33-9)

4-Chloro-6-(1-ethoxyethenyl)-2-(trifluoromethyl)pyrimidine (CAS No. 2137590-33-9) is a specialized pyrimidine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique trifluoromethyl and ethoxyethenyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, combining chloro and trifluoromethyl substituents, enhances its reactivity and selectivity, making it a valuable building block for drug discovery and crop protection agents.

In recent years, the demand for fluorinated pyrimidines has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 4-Chloro-6-(1-ethoxyethenyl)-2-(trifluoromethyl)pyrimidine for its potential applications in designing kinase inhibitors and antiviral agents. The trifluoromethyl group is known to improve lipophilicity, a critical factor in drug penetration across cellular membranes. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are prioritized for their ability to modulate drug-target interactions.

The agrochemical industry also benefits from the properties of CAS No. 2137590-33-9. Pyrimidine-based compounds are widely used in developing herbicides and fungicides, and the introduction of the ethoxyethenyl moiety in this molecule offers new avenues for creating environmentally sustainable pest control solutions. With increasing global emphasis on green chemistry, this compound’s potential for low-toxicity formulations is a key area of exploration.

From a synthetic perspective, 4-Chloro-6-(1-ethoxyethenyl)-2-(trifluoromethyl)pyrimidine is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its chloro substituent provides a reactive site for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for combinatorial chemistry libraries, where rapid iteration of molecular structures is essential for high-throughput screening.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize CAS No. 2137590-33-9, ensuring purity and consistency for research applications. Stability studies under varying pH and temperature conditions are also conducted to optimize storage and handling protocols, addressing common queries about the compound’s shelf life and compatibility.

As the scientific community continues to explore fluorinated heterocycles, 4-Chloro-6-(1-ethoxyethenyl)-2-(trifluoromethyl)pyrimidine stands out as a promising candidate for addressing challenges in drug resistance and crop yield optimization. Its integration into AI-driven molecular design platforms further accelerates discovery workflows, reflecting the intersection of traditional chemistry and cutting-edge technology.

For researchers sourcing this compound, factors like supplier reliability, batch-to-batch consistency, and regulatory compliance are paramount. Discussions in online forums frequently highlight these concerns, emphasizing the need for transparent documentation and third-party certifications. This aligns with broader industry shifts toward quality-by-design principles in chemical manufacturing.

In summary, 4-Chloro-6-(1-ethoxyethenyl)-2-(trifluoromethyl)pyrimidine (CAS No. 2137590-33-9) exemplifies innovation in modern synthetic chemistry. Its dual utility in pharmaceuticals and agrochemicals, combined with its structural versatility, positions it as a critical tool for solving real-world problems in health and agriculture. Future research will likely focus on expanding its derivative portfolio and optimizing synthetic routes for industrial-scale production.